![molecular formula C29H30N4O4 B2502969 5-(2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)ethoxy)-2-(4-phenyl-1H-pyrazol-3-yl)phenol CAS No. 1010869-82-5](/img/structure/B2502969.png)
5-(2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)ethoxy)-2-(4-phenyl-1H-pyrazol-3-yl)phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)ethoxy)-2-(4-phenyl-1H-pyrazol-3-yl)phenol is a useful research compound. Its molecular formula is C29H30N4O4 and its molecular weight is 498.583. The purity is usually 95%.
BenchChem offers high-quality 5-(2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)ethoxy)-2-(4-phenyl-1H-pyrazol-3-yl)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)ethoxy)-2-(4-phenyl-1H-pyrazol-3-yl)phenol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
One significant application of the compound is in the field of antimicrobial research. For instance, certain derivatives have shown substantial antibacterial activity against Gram-positive and Gram-negative bacteria (Shaikh et al., 2014). Additionally, specific compounds with benzo[d][1,3]dioxol-5-ylmethyl and piperazine components have demonstrated potent antibacterial efficacies, particularly against strains like E. coli, S. aureus, and S. mutans (Mekky & Sanad, 2020).
Antiprotozoal and Anticancer Properties
Certain derivatives have shown potential as antiprotozoal agents, particularly in anti-malarial research (Cunico et al., 2009). In the field of oncology, synthesized derivatives of this compound have been evaluated for their anticancer activities, particularly against bone cancer cell lines (Lv et al., 2019).
Anti-Inflammatory and Antioxidant Activities
Compounds derived from this chemical structure have been studied for their anti-inflammatory and antioxidant properties. For example, spiro derivatives of 1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazines, related to this compound, exhibited significant anti-inflammatory and antioxidant activities (Mandzyuk et al., 2020).
Antiviral Potential
Virtual screening and molecular docking studies have identified derivatives of this compound as potential antiviral agents, particularly targeting specific proteins like the urokinase receptor, which is relevant in breast tumor metastasis (Wang et al., 2011).
Synthesis and Structural Analysis
Extensive research has been done on the synthesis and structural analysis of this compound and its derivatives, contributing to the understanding of their pharmacological properties and potential applications in various fields of medicine and biology. This includes studies on the crystal structures and the molecular docking of these compounds (Kumara et al., 2017).
properties
IUPAC Name |
5-[2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]ethoxy]-2-(4-phenyl-1H-pyrazol-5-yl)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H30N4O4/c34-26-17-23(7-8-24(26)29-25(18-30-31-29)22-4-2-1-3-5-22)35-15-14-32-10-12-33(13-11-32)19-21-6-9-27-28(16-21)37-20-36-27/h1-9,16-18,34H,10-15,19-20H2,(H,30,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNRRKIJROWUMTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCOC2=CC(=C(C=C2)C3=C(C=NN3)C4=CC=CC=C4)O)CC5=CC6=C(C=C5)OCO6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H30N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)ethoxy)-2-(4-phenyl-1H-pyrazol-3-yl)phenol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.